Cas no 104932-60-7 (b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI))

b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) structure
104932-60-7 structure
Product Name:b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
CAS No:104932-60-7
MF:C15H18O9
MW:342.298025608063
CID:151640
PubChem ID:128708
Update Time:2025-04-19

b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenyl,6-(hydrogen propanedioate) (9CI)
    • 3-oxo-3-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxan-2-yl]methoxy]propanoic acid
    • 4-phenyl-6-O-malonylglucoside
    • 4-Phenyl-6-O-malonyl-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, phenyl, 6-(hydrogen propanedioate)
    • phenyl 6-O-(carboxyacetyl)-beta-D-glucopyranoside
    • DTXSID10146842
    • 104932-60-7
    • Inchi: 1S/C15H18O9/c16-10(17)6-11(18)22-7-9-12(19)13(20)14(21)15(24-9)23-8-4-2-1-3-5-8/h1-5,9,12-15,19-21H,6-7H2,(H,16,17)/t9-,12-,13+,14-,15-/m1/s1
    • InChI Key: WROCAMQDRXZFKS-SWMGHYKJSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(=O)O)=O)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 342.09504
  • Monoisotopic Mass: 342.095082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 143

Experimental Properties

  • Density: 1.51
  • Boiling Point: 605.2°Cat760mmHg
  • Flash Point: 224.8°C
  • Refractive Index: 1.601
  • PSA: 142.75
  • LogP: -1.10910
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